Cas no 71463-72-4 (tris{4-[(4-hydroxy-2-methylphenyl)sulfanyl]-3-methylphenyl} phosphate)

• Product Name: tris{4-[(4-hydroxy-2-methylphenyl)sulfanyl]-3-methylphenyl} phosphate
• CAS No: 71463-72-4
• MF: C₄₂H₃₉O₇PS₃
• MW: 782.923629045486
• CID: 1750187
• PubChem ID: 3085469
• Update Time: 2025-04-21

tris{4-[(4-hydroxy-2-methylphenyl)sulfanyl]-3-methylphenyl} phosphate Chemical and Physical Properties

Names and Identifiers

• tris{4-[(4-hydroxy-2-methylphenyl)sulfanyl]-3-methylphenyl} phosphate
• Phosphoric acid tris[4-[(4-hydroxy-2-methylphenyl)thio]-3-methylphenyl] ester
• tris[4-(4-hydroxy-2-methylphenyl)sulfanyl-3-methylphenyl] phosphate
• DTXCID7047019
• Phenol, 4-[(4-hydroxy-2-methylphenyl)thio]-3-methyl-, 1,1',1''-phosphate
• DTXSID5072351
• 71463-72-4
• OSXCWOWONZUQNC-UHFFFAOYSA-N
• Phenol, 4-((4-hydroxy-2-methylphenyl)thio)-3-methyl-, 1,1',1''-phosphate

• Inchi： 1S/C42H39O7PS3/c1-25-19-31(43)7-13-37(25)51-40-16-10-34(22-28(40)4)47-50(46,48-35-11-17-41(29(5)23-35)52-38-14-8-32(44)20-26(38)2)49-36-12-18-42(30(6)24-36)53-39-15-9-33(45)21-27(39)3/h7-24,43-45H,1-6H3
• InChI Key： OSXCWOWONZUQNC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)O)C1C=CC(=CC=1C)OP(=O)(OC1C=CC(=C(C)C=1)SC1C=CC(=CC=1C)O)OC1C=CC(=C(C)C=1)SC1C=CC(=CC=1C)O

Computed Properties

• Exact Mass: 782.15977
• Monoisotopic Mass: 782.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 53
• Rotatable Bond Count: 12
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.3
• Topological Polar Surface Area: 181Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 839.2°C at 760 mmHg
• Flash Point: 461.3°C
• Refractive Index: 1.72
• PSA: 105.45
• LogP: 12.75230